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Compound of Interest

Compound Name: Methyl tosylcarbamate

Cat. No.: B133023

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the properties, synthesis, and
safety considerations for Methyl Tosylcarbamate (CAS No. 14437-03-7). It is a versatile
reagent in organic synthesis, notably utilized as a protecting group for primary and secondary
amines. Furthermore, it is recognized as a degradation product of the widely used antidiabetic
drug, Gliclazide. This document consolidates key data, outlines detailed experimental
protocols, and presents visual workflows to support its application in a research and
development setting.

Chemical and Physical Properties

Methyl tosylcarbamate is a white to off-white solid organic compound. Its structure features a
tosyl group attached to a carbamate moiety, making it a useful intermediate in various chemical
reactions.[1]

Table 1: Chemical and Physical Properties of Methyl Tosylcarbamate
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Property Value Source(s)
CAS Number 14437-03-7 [2]
Molecular Formula CoH11NO4S [2]
Molecular Weight 229.25 g/mol [2]

methyl N-(4-
IUPAC Name methylphenyl)sulfonylcarbamat  [2]

e

N-(p-Tosyl)carbamic Acid
Synonyms Methyl Ester, Methyl N-(p- [2]

toluenesulfonyl)carbamate

White to light yellow powder or

Appearance [2]
crystals

Melting Point 108.0to 112.0 °C [2]

Density 1.3 g/cm3

N Soluble in organic solvents like
Solubility _ [1]
dichloromethane and acetone.

Synthesis of Methyl Tosylcarbamate

A general and efficient method for the synthesis of Methyl Tosylcarbamate involves the
reaction of p-toluenesulfonamide with methyl chloroformate in the presence of a base.

Experimental Protocol: Synthesis

Materials:
e p-Toluenesulfonamide
¢ Methyl chloroformate

e Triethylamine
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Anhydrous dichloromethane

1 M Hydrochloric acid

Saturated brine

Anhydrous magnesium sulfate

Silica gel for column chromatography
Procedure:

o Dissolve p-toluenesulfonamide in anhydrous dichloromethane and cool the solution to 0°C in
an ice bath.

o Slowly add triethylamine dropwise to the reaction mixture while maintaining the temperature
at 0°C.

« After stirring for 10 minutes, add methyl chloroformate dropwise.

o Continue stirring at 0°C for 30 minutes, then remove the ice bath and allow the reaction to
warm to room temperature over 2 hours.

e Upon completion, dilute the reaction mixture with dichloromethane.

e Wash the organic phase sequentially with 1 M aqueous hydrochloric acid, water, and
saturated brine.

» Dry the organic layer over anhydrous magnesium sulfate and concentrate under reduced
pressure.

 Purify the resulting residue by silica gel column chromatography to obtain Methyl
Tosylcarbamate.

Synthesis Workflow
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Caption: General synthesis workflow for Methyl Tosylcarbamate.

Applications in Organic Synthesis: Amine
Protection

Methyl tosylcarbamate serves as a versatile protecting group for primary and secondary
amines, masking their reactivity to allow for selective transformations at other functional groups
within a molecule.[1]

Experimental Protocol: Amine Protection and
Deprotection

Protection of a Primary Amine:

Materials:
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Primary amine

Methyl tosylcarbamate

Suitable aprotic solvent (e.g., Dichloromethane, THF)

Base (e.g., Triethylamine, DIPEA)
Procedure:

e Dissolve the primary amine and a slight excess of Methyl tosylcarbamate in the chosen
aprotic solvent.

e Add the base to the mixture and stir at room temperature.
» Monitor the reaction progress by thin-layer chromatography (TLC).

o Upon completion, perform an aqueous workup to remove the base and any water-soluble
byproducts.

e Dry the organic layer and concentrate under reduced pressure.
 Purify the protected amine by column chromatography if necessary.
Deprotection of the N-Tosyl Carbamate:

While specific protocols for the cleavage of the methyl tosylcarbamate group are not
abundant in the literature, general methods for the cleavage of carbamates and tosylamides
can be adapted. A common method for the cleavage of simple methyl carbamates involves
nucleophilic acyl substitution.

Materials:
e N-methyl tosylcarbamate protected amine
e Strong nucleophile (e.g., MeLi in an appropriate solvent) or a system like t-BuNH2/MeOH.

e Anhydrous aprotic solvent (e.g., THF)
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Procedure (Conceptual, requires optimization):

o Dissolve the protected amine in an anhydrous aprotic solvent under an inert atmosphere.
e Cool the solution to a low temperature (e.g., -78 °C).

o Slowly add the strong nucleophile and allow the reaction to proceed.

e Monitor the deprotection by TLC.

e Quench the reaction carefully with a suitable reagent (e.g., saturated agueous ammonium
chloride).

e Perform an aqueous workup and extract the deprotected amine.

e Dry the organic layer, concentrate, and purify as needed.

Amine Protection and Deprotection Workflow

Protection Deprotection

N-Methyl Tosylcarbamate
Protected Amine

Deprotection Reagent

Primary/Secondary Amine (e.g., Strong Nucleophile)

Methyl Tosylcarbamate Base (e.g., TEA)

Protection Reaction
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N-Methyl Tosylcarbamate

Protected Amine Free Amine
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Caption: Workflow for amine protection and deprotection using Methyl Tosylcarbamate.
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Role as a Degradation Product of Gliclazide

Methyl tosylcarbamate has been identified as a degradation product of the sulfonylurea
antidiabetic drug, Gliclazide. This degradation can occur under certain stress conditions.[3]

Gliclazide Degradation Pathway

Methyl Tosylcarbamate

Hvdrolvs (in presence of methanol)
o : ydrolysis
Cllielzale (e.g., acidic or basic conditions)

Other Degradation

Products

Click to download full resolution via product page
Caption: Simplified degradation pathway of Gliclazide to Methyl Tosylcarbamate.

Safety and Handling

Methyl tosylcarbamate is a chemical that requires careful handling in a laboratory setting. The
available safety data indicates several hazards.

Table 2: GHS Hazard and Precautionary Statements
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Precautiona

Hazard GHS Signal Hazard
. ry Source(s)
Class Pictogram Word Statements
Statements
o H302: P264, P270,
Acute toxicity, ] ]
oral GHSO07 Warning Harmful if P301+P312,
ra
swallowed. P330, P501
) P264, P280,
Skin H315:
S ] ) P302+P352,
corrosion/irrit GHSO07 Warning Causes skin
) o P332+P313,
ation irritation.
P362
) H319: P264, P280,
Serious eye
] Causes P305+P351+
damage/eye GHSO07 Warning ] [1]
o serious eye P338,
irritation o
irritation. P337+P313
Specific
target organ P261, P271,
o H335: May
toxicity — P304+P340,
) ) cause
single GHSO07 Warning ) P312,
respiratory
exposure S P403+P233,
] irritation.
(Respiratory P405, P501

tract irritation)

Handling Recommendations:

Work in a well-ventilated area, preferably in a fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat.

Avoid inhalation of dust and contact with skin and eyes.

Store in a tightly closed container in a cool, dry place.

Toxicological Information
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Detailed toxicological data for Methyl Tosylcarbamate is limited. The LD50 values found in
some safety data sheets are for the structurally simpler "methyl carbamate™ and should not be
directly extrapolated to Methyl Tosylcarbamate.

It is important to note that N-methyl carbamates as a class are widely used as insecticides and
are known to act as acetylcholinesterase inhibitors.[4] However, there is no specific data
available on the direct biological activity or signaling pathway interactions of Methyl
Tosylcarbamate itself. Its primary relevance in a biological context is as a metabolite of
Gliclazide.

Conclusion

Methyl tosylcarbamate (CAS 14437-03-7) is a valuable reagent for the protection of amines in
organic synthesis. Its formation as a degradation product of Gliclazide is also of interest to
pharmaceutical scientists. This guide provides essential information on its properties,
synthesis, and safe handling. Researchers should exercise caution due to its potential hazards
and the limited availability of comprehensive toxicological data. The provided protocols and
workflows serve as a foundation for its application in a laboratory setting, with the
understanding that specific reaction conditions may require optimization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. sigmaaldrich.com [sigmaaldrich.com]

2. Methyl Tosylcarbamate | 14437-03-7 | Tokyo Chemical Industry Co., Ltd.(APAC)
[tcichemicals.com]

3. researchgate.net [researchgate.net]

4. epa.gov [epa.gov]

To cite this document: BenchChem. [An In-Depth Technical Guide to Methyl Tosylcarbamate
(CAS Number 14437-03-7)]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b133023?utm_src=pdf-body
https://www.benchchem.com/product/b133023?utm_src=pdf-body
https://www.epa.gov/sites/default/files/documents/rmpp_6thed_ch6_carbamates.pdf
https://www.benchchem.com/product/b133023?utm_src=pdf-body
https://www.benchchem.com/product/b133023?utm_src=pdf-body
https://www.benchchem.com/product/b133023?utm_src=pdf-body
https://www.benchchem.com/product/b133023?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/SG/en/sds/aldrich/246352
https://www.tcichemicals.com/OP/en/p/M2988
https://www.tcichemicals.com/OP/en/p/M2988
https://www.researchgate.net/figure/Degradation-route-of-gliclazide-to-products-I-V-VI-and-VII_fig7_261158682
https://www.epa.gov/sites/default/files/documents/rmpp_6thed_ch6_carbamates.pdf
https://www.benchchem.com/product/b133023#cas-number-14437-03-7-properties-and-safety
https://www.benchchem.com/product/b133023#cas-number-14437-03-7-properties-and-safety
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133023?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b133023#cas-number-14437-03-7-properties-and-
safety]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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